![molecular formula C9H10O3 B186474 3-Phenoxypropionic acid CAS No. 7170-38-9](/img/structure/B186474.png)
3-Phenoxypropionic acid
Overview
Description
3-Phenoxypropionic acid is an organic compound that consists of propanoic acid with a substitution in the third carbon . The substitution consists of an oxygen atom bonded to a phenyl functional group . It is also classified as an aromatic ether and a carboxylic acid .
Molecular Structure Analysis
The molecular formula of this compound is C9H10O3 . Its molecular weight is 166.1739 . The IUPAC Standard InChI is InChI=1S/C9H10O3/c10-9(11)6-7-12-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 166.1739 . Its density is 1.2±0.1 g/cm3, boiling point is 245.0±0.0 °C at 760 mmHg, and flash point is 107.5±13.3 °C . It also has a molar refractivity of 43.8±0.3 cm3 .Scientific Research Applications
Biological Production and Microbial Engineering
3-Hydroxypropionic acid (3-HP), a valuable platform chemical, can be produced biologically from glucose or glycerol. Advances in microbial 3-HP production, its constraints, and potential solutions have been explored in depth, indicating promising future prospects for biological production (Kumar, Ashok, & Park, 2013). Similarly, the production of 3-HP in Saccharomyces cerevisiae has been significantly improved through engineering that increases the availability of the precursor malonyl-CoA and enhances NADPH supply (Chen et al., 2014).
Biosynthetic Pathways
There is an emphasis on establishing biotechnology routes for 3-HP synthesis. Various potential pathways for producing 3-HP are being explored, along with detailed analysis of mass and redox balances and thermodynamic favorability (Jiang, Meng, & Xian, 2009).
Applications in Polymer and Chemical Production
3-HP serves as a precursor for several key compounds such as acrylic acid and acrylamide, and its role in the synthesis of novel polymer materials is increasingly recognized. Research highlights the importance of using cheap and abundant substrates and efficient processes for its production (Vidra & Németh, 2017).
Gene Expression Control
The inducible gene expression systems in response to 3-HP have been identified and characterized in Pseudomonas putida, demonstrating potential applications in synthetic biology and biotechnology (Hanko, Minton, & Malys, 2017).
Production from Renewable Sources
Metabolic engineering of organisms like Corynebacterium glutamicum has enabled efficient production of 3-HP from glucose and xylose, showing potential for using lignocellulosic feedstocks (Chen et al., 2017).
Nematicidal Properties
3-HP has been identified with selective nematicidal activity, isolated from endophytic fungi. This discovery opens new avenues for its use in agriculture (Schwarz et al., 2004).
High-Performance Production Techniques
Advancements in the enzymatic synthesis of 3-HP using recombinant Escherichia coli cells have shown high productivity and potential industrial application (Yu et al., 2016).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
3-Phenoxypropionic acid plays a significant role in biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. One notable interaction is with the enzyme glycerol dehydratase, which converts glycerol to 3-hydroxypropionaldehyde, a precursor in the synthesis of this compound . Additionally, this compound has been shown to inhibit certain enzymes involved in metabolic pathways, thereby affecting the overall metabolic flux .
Cellular Effects
This compound influences various cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound promotes myotube hypertrophy by inhibiting protein degradation and promoting protein acetylation in skeletal muscle cells . This compound also impacts the Foxo3/NAD+ signaling pathway, which is crucial for muscle growth and development .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules. It has been found to bind directly to the Foxo3 protein, inhibiting its activity and promoting muscle hypertrophy . Additionally, this compound reduces NAD+ synthesis, which in turn suppresses the tricarboxylic acid cycle and affects the expression of SIRT1/3 genes . These molecular interactions highlight the compound’s role in regulating protein synthesis and degradation.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under controlled conditions, but its degradation products can have varying impacts on cellular processes . Long-term exposure to this compound has been associated with sustained changes in gene expression and cellular metabolism .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound has been observed to promote muscle growth and improve metabolic function . At high doses, this compound can exhibit toxic effects, including oxidative stress and mitochondrial dysfunction . These dosage-dependent effects highlight the importance of careful dosage optimization in experimental settings.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as glycerol dehydratase and aldehyde dehydrogenase, which are crucial for its synthesis and metabolism . The compound also affects metabolic flux by inhibiting certain enzymes, leading to changes in metabolite levels and overall metabolic activity . These interactions underscore the compound’s role in regulating metabolic processes.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. The compound’s localization and accumulation are influenced by its interactions with these transporters . Studies have shown that this compound can accumulate in specific tissues, affecting their function and metabolic activity .
Subcellular Localization
The subcellular localization of this compound is determined by targeting signals and post-translational modifications. The compound has been found to localize in the cytoplasm and mitochondria, where it exerts its effects on cellular metabolism and protein synthesis . These localization patterns are crucial for understanding the compound’s activity and function within cells.
Properties
IUPAC Name |
3-phenoxypropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c10-9(11)6-7-12-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUSOTUQRURCMCM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10221921 | |
Record name | 3-Phenoxypropionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10221921 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 3-Phenoxypropionic acid | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002229 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS No. |
7170-38-9 | |
Record name | 3-Phenoxypropionic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7170-38-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Phenoxypropionic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007170389 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Phenoxypropionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10221921 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-phenoxypropionic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.745 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-Phenoxypropionic acid | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002229 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
97.5 °C | |
Record name | 3-Phenoxypropionic acid | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002229 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How is 3-phenoxypropionic acid metabolized in living organisms?
A1: Studies using rabbits and rats show that this compound is a key metabolite of 1,2-epoxy-3-phenoxypropane. [] This suggests that the metabolism of the epoxide leads to the formation of this compound in these animal models.
Q2: Are there any known effects of this compound on liver regeneration?
A2: Research indicates that this compound, when administered at a level of 0.75% in the diet of male rats after partial hepatectomy, did not significantly affect liver regeneration. This suggests that this compound, unlike some other phenoxy-acids like ethyl clofibrate, might not possess significant stimulatory or inhibitory effects on liver regeneration under these specific experimental conditions. [, ]
Q3: Can this compound be selectively separated from other organic acids?
A3: Yes, research demonstrates that a lipase-facilitated supported liquid membrane (SLM) can selectively separate this compound from a mixture of organic acids. [] This selective transport is attributed to the substrate specificity of the surfactant-lipase complex within the SLM, highlighting the potential of this technique for the purification and separation of this compound.
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